Cas no 1704291-86-0 (5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one)
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 5-amino-3-bromo-1-(3-chloro-2-methyl-2-propen-1-yl)-
- 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
- EN300-1106630
- 1704291-86-0
-
- Inchi: 1S/C9H10BrClN2O/c1-6(3-11)4-13-5-7(12)2-8(10)9(13)14/h2-3,5H,4,12H2,1H3
- InChI Key: DXRLKFPHLCAPNJ-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC(C)=CCl)C=C(N)C=C1Br
Computed Properties
- Exact Mass: 275.96650g/mol
- Monoisotopic Mass: 275.96650g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- Density: 1.595±0.06 g/cm3(Predicted)
- Boiling Point: 344.1±42.0 °C(Predicted)
- pka: 3.67±0.20(Predicted)
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106630-0.05g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1106630-0.1g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1106630-0.25g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1106630-0.5g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1106630-1.0g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 1g |
$1299.0 | 2023-06-10 | ||
| Enamine | EN300-1106630-2.5g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1106630-5.0g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 5g |
$3770.0 | 2023-06-10 | ||
| Enamine | EN300-1106630-10.0g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 10g |
$5590.0 | 2023-06-10 | ||
| Enamine | EN300-1106630-1g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1106630-5g |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one |
1704291-86-0 | 95% | 5g |
$2858.0 | 2023-10-27 |
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one
Introduction to 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one (CAS No. 1704291-86-0)
5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one (CAS No. 1704291-86-0) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the dihydropyridine class, which is well-known for its broad spectrum of biological activities, particularly in the context of cardiovascular and neurological applications. The presence of multiple substituents, including an amino group, a bromine atom, and an allylic chloride moiety, makes this molecule a promising candidate for further derivatization and exploration in drug discovery.
The chemical structure of 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one incorporates several key functional groups that are strategically positioned to interact with biological targets. The amino group at the 5-position serves as a potential site for hydrogen bonding or ionic interactions with protein receptors, while the bromine atom at the 3-position introduces a halogen moiety that can enhance binding affinity through halogen bonding or participate in metabolic transformations. The allylic chloride group at the 1-position provides a versatile handle for further chemical modifications, allowing for the introduction of various pharmacophores or bioisosteres.
In recent years, there has been growing interest in dihydropyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds have been extensively studied for their ability to modulate ion channels, particularly calcium channels, which play a crucial role in various physiological processes such as muscle contraction, neurotransmitter release, and blood pressure regulation. The structural motif of 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one shares similarities with well-established drugs like nifedipine and amlodipine, which are widely used for their antihypertensive properties.
One of the most compelling aspects of this compound is its potential as a precursor for designing next-generation cardiovascular drugs. Researchers have been exploring ways to optimize dihydropyridine derivatives to improve their selectivity, reduce side effects, and enhance pharmacokinetic profiles. The unique combination of substituents in 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one suggests that it may exhibit distinct binding interactions compared to its parent compounds. This has led to investigations into its potential as an intermediate in synthesizing novel calcium channel blockers with improved therapeutic efficacy.
Moreover, the allylic chloride group in this molecule offers a convenient entry point for introducing diverse functional groups through reactions such as nucleophilic substitution or cross-coupling protocols. This flexibility has made it an attractive candidate for library synthesis efforts aimed at identifying new bioactive molecules. High-throughput screening campaigns have been employed to assess the biological activity of various derivatives derived from this core structure. Preliminary results indicate that certain analogs exhibit promising pharmacological properties in vitro.
The synthesis of 5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-y)-1,2-dihydropyridin - 2-one involves multi-step organic transformations that highlight the synthetic versatility of dihydropyridine scaffolds. Key synthetic steps include condensation reactions to form the dihydropyridine ring system followed by functional group manipulations to introduce the bromine and chlorine substituents. Advances in catalytic methods have enabled more efficient and scalable routes to these complex molecules, reducing both cost and environmental impact.
Recent studies have also explored the computational modeling of 5-amino - 3-bromo - 1 - (3 - chloro - 2 - methylprop - 2 - en - 1 - yl) - 1 , 2 - dihydropyridin - 2 - one, using molecular dynamics simulations and quantum mechanical calculations to predict binding affinities and interaction patterns with target proteins. These computational approaches have complemented experimental efforts by providing insights into the structural basis of biological activity. Such integrative strategies are becoming increasingly important in modern drug discovery pipelines.
The potential applications of this compound extend beyond cardiovascular therapy. Emerging research suggests that dihydropyridine derivatives may also have utility in treating neurological disorders by modulating voltage-gated ion channels or interacting with other disease-relevant targets. The presence of multiple modifiable sites in 5-amino - 3-bromo - 1 - (3 - chloro - 2 - methylprop - 2 - en - 1 - yl) - 1 , 2 - dihydropyridin - 2 - one makes it a valuable scaffold for designing molecules with tailored biological activities.
In conclusion,5-amino--bromo--l-(3-chloro--methylprop--en--l--yl)--l, ,dihydro-pyr-idin--21-one (CAS No.--170429--86--0) represents a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups and its similarity to established therapeutic agents make it an attractive candidate for further exploration. Ongoing research aims to harness its synthetic versatility and biological promise to develop novel therapeutic interventions across multiple disease areas.
1704291-86-0 (5-amino-3-bromo-1-(3-chloro-2-methylprop-2-en-1-yl)-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)